Protein degrader 1 hydrochloride
Protein degrader 1 hydrochloride
VHL ligand 1 is a building block in the synthesis of proteolysis-targeting chimera technologies (PROTACs). It is the von Hippel-Lindau (VHL) E3 ligase binding portion of some VHL-based PROTACs, including BET PROTAC MZ1.2
Protein degrader 1 hydrochloride is used in the synthesis of HaloPROTACs.
Protein degrader 1 hydrochloride is used in the synthesis of HaloPROTACs.
Brand Name:
Vulcanchem
CAS No.:
1448189-80-7
VCID:
VC0007102
InChI:
InChI=1S/C22H30N4O3S.ClH/c1-13-18(30-12-25-13)15-7-5-14(6-8-15)10-24-20(28)17-9-16(27)11-26(17)21(29)19(23)22(2,3)4;/h5-8,12,16-17,19,27H,9-11,23H2,1-4H3,(H,24,28);1H/t16-,17+,19-;/m1./s1
SMILES:
CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)C3CC(CN3C(=O)C(C(C)(C)C)N)O.Cl
Molecular Formula:
C₂₂H₃₁ClN₄O₃S
Molecular Weight:
467.02
Protein degrader 1 hydrochloride
CAS No.: 1448189-80-7
Cat. No.: VC0007102
Molecular Formula: C₂₂H₃₁ClN₄O₃S
Molecular Weight: 467.02
* For research use only. Not for human or veterinary use.
Specification
| Description | VHL ligand 1 is a building block in the synthesis of proteolysis-targeting chimera technologies (PROTACs). It is the von Hippel-Lindau (VHL) E3 ligase binding portion of some VHL-based PROTACs, including BET PROTAC MZ1.2 Protein degrader 1 hydrochloride is used in the synthesis of HaloPROTACs. |
|---|---|
| CAS No. | 1448189-80-7 |
| Molecular Formula | C₂₂H₃₁ClN₄O₃S |
| Molecular Weight | 467.02 |
| IUPAC Name | (2S,4R)-1-[(2S)-2-amino-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide;hydrochloride |
| Standard InChI | InChI=1S/C22H30N4O3S.ClH/c1-13-18(30-12-25-13)15-7-5-14(6-8-15)10-24-20(28)17-9-16(27)11-26(17)21(29)19(23)22(2,3)4;/h5-8,12,16-17,19,27H,9-11,23H2,1-4H3,(H,24,28);1H/t16-,17+,19-;/m1./s1 |
| Standard InChI Key | JYRTWGCWUBURGU-MSSRUXLCSA-N |
| SMILES | CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)C3CC(CN3C(=O)C(C(C)(C)C)N)O.Cl |
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